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Compound of Interest

Compound Name: Asivatrep

Cat. No.: B609818 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides critical safety and logistical guidance for researchers, scientists, and

drug development professionals handling Asivatrep. Adherence to these procedures is

mandatory to ensure a safe laboratory environment and prevent accidental exposure.

Asivatrep, while not classified as a hazardous substance or mixture, requires careful handling

as its chemical, physical, and toxicological properties have not been fully investigated[1].

Standard laboratory precautions should be strictly followed to minimize risk.

Personal Protective Equipment (PPE)
The following personal protective equipment is required when handling Asivatrep in solid or

solution form:
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PPE Category Item Specification Rationale

Eye Protection
Safety Glasses or

Goggles
ANSI Z87.1-rated

To prevent eye

contact with Asivatrep

powder or

solutions[1].

Hand Protection
Chemical-resistant

gloves

Nitrile or other

appropriate material

To avoid skin contact.

Contaminated gloves

should be disposed of

immediately[1].

Body Protection Laboratory Coat Standard

To protect skin and

personal clothing from

contamination.

Respiratory Protection Not generally required

Use in a well-

ventilated area or

under a chemical

fume hood

To avoid inhalation of

dust or aerosols,

especially when

handling the

powdered form[1].

Emergency First Aid Procedures
In the event of exposure, the following first aid measures should be taken immediately:
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, ensuring eyelids

are held open. Seek prompt medical

attention[1].

Skin Contact

Thoroughly rinse the affected skin area with

plenty of water. Remove any contaminated

clothing and seek medical advice[1].

Inhalation

Move the individual to an area with fresh air. If

breathing is difficult, provide respiratory support

and seek immediate medical help. Avoid mouth-

to-mouth resuscitation[1].

Ingestion
Rinse the mouth with water. Do not induce

vomiting. Call a physician for guidance[1].

Physicochemical Properties of Asivatrep
The following table summarizes the known physical and chemical data for Asivatrep.

Property Value

Synonyms PAC-14028[1]

Molecular Formula C21H22F5N3O3S[1]

Molecular Weight 491.47 g/mol [1]

Appearance Solid[1]

Relative Density 1.381 g/cm³[1]

Water Solubility No data available[1]

Melting/Freezing Point No data available[1]

Boiling Point/Range No data available[1]

Flash Point No data available[1]
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Asivatrep Handling and Disposal Workflow
The following diagram outlines the standard operating procedure for the safe handling and

disposal of Asivatrep in a laboratory setting.
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Operational and Disposal Plans
Handling:

Always handle Asivatrep in a designated area, preferably within a chemical fume hood, to

prevent the formation of dust and aerosols[1].

Avoid inhalation, and any direct contact with eyes and skin[1].

Use only non-sparking tools for handling the solid compound.

Storage:

Store Asivatrep in a tightly sealed container in a cool, dry, and well-ventilated area.

Refer to the product datasheet for specific storage temperatures, which may be as low as

-20°C or -80°C for long-term stability[2].

Disposal:

Dispose of Asivatrep and any contaminated materials in accordance with local, state, and

federal regulations for chemical waste.

Do not dispose of Asivatrep down the drain or in the general trash.

Pharmaceutical waste should ideally be disposed of through high-temperature incineration

by a licensed waste disposal company[3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Research Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609818#personal-protective-equipment-for-handling-
asivatrep]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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